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Compound of Interest

Compound Name: 4-Ethylphenyl isothiocyanate

Cat. No.: B107687 Get Quote

Technical Guide: 4-Ethylphenyl Isothiocyanate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-Ethylphenyl isothiocyanate, a compound of interest in various research and

development applications. The information is presented to be a ready reference for laboratory

and development settings.

Physicochemical Data
The core quantitative data for 4-Ethylphenyl isothiocyanate are summarized in the table

below. These properties are essential for experimental design, safety protocols, and analytical

method development.
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Property Value Source

Molecular Formula C₉H₉NS [1][2][3][4][5]

Linear Formula C₂H₅C₆H₄NCS [6]

Molecular Weight 163.24 g/mol [2][4][6]

CAS Number 18856-63-8 [1][4][5][6]

Density 1.075 g/mL at 25 °C [3][4][6]

Boiling Point 245 °C [3][4][6]

Refractive Index n20/D 1.62 [3][6]

Flash Point >110 °C (230 °F) [4]

InChI Key
XXLWCGRHJFEMQH-

UHFFFAOYSA-N
[1][4][5][6]

SMILES CCc1ccc(cc1)N=C=S [2][4][6]

Structural and Identification Parameters
A logical diagram outlining the key identifiers for 4-Ethylphenyl isothiocyanate is provided

below. This illustrates the relationship between the common name and its fundamental

chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b107687?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H9NS/c1-2-8-3-5-9(6-4-8)10-7-11/h3-6H%2C2H2%2C1H3
https://www.chemeo.com/cid/67-470-6/4-Ethylphenyl-isothiocyanate
https://www.chemeo.com/cid/67-470-6/4-Ethylphenyl-isothiocyanate
https://localpharmaguide.com/chemicalDetails.php?id=42967
https://localpharmaguide.com/chemicalDetails.php?id=42967
https://www.fishersci.com/shop/products/4-ethylphenyl-isothiocyanate-97-thermo-scientific/AAB2435309
https://www.fishersci.com/shop/products/4-ethylphenyl-isothiocyanate-97-thermo-scientific/AAB2435309
https://webbook.nist.gov/cgi/cbook.cgi?ID=C18856638&Units=CAL
https://www.sigmaaldrich.com/HK/zh/product/aldrich/475971
https://www.benchchem.com/product/b107687#4-ethylphenyl-isothiocyanate-molecular-weight-and-formula
https://www.benchchem.com/product/b107687#4-ethylphenyl-isothiocyanate-molecular-weight-and-formula
https://www.benchchem.com/product/b107687#4-ethylphenyl-isothiocyanate-molecular-weight-and-formula
https://www.benchchem.com/product/b107687#4-ethylphenyl-isothiocyanate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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